Cas no 2309431-70-5 ((2R)-2-[[2-[(2-Methylpropan-2-yl)oxycarbonylamino]acetyl]amino]pentanoic acid)

• Product Name: (2R)-2-[[2-[(2-Methylpropan-2-yl)oxycarbonylamino]acetyl]amino]pentanoic acid
• CAS No: 2309431-70-5
• MF: C₁₂H₂₂N₂O₅
• MW: 274.313483715057
• CID: 6083136
• PubChem ID: 138991037
• Update Time: 2025-06-20

(2R)-2-[[2-[(2-Methylpropan-2-yl)oxycarbonylamino]acetyl]amino]pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7352589
• (2R)-2-[[2-[(2-Methylpropan-2-yl)oxycarbonylamino]acetyl]amino]pentanoic acid
• (2R)-2-(2-{[(tert-butoxy)carbonyl]amino}acetamido)pentanoic acid
• 2309431-70-5
• (2R)-2-(2-([(tert-Butoxy)carbonyl]amino)acetamido)pentanoic acid

• Inchi： 1S/C12H22N2O5/c1-5-6-8(10(16)17)14-9(15)7-13-11(18)19-12(2,3)4/h8H,5-7H2,1-4H3,(H,13,18)(H,14,15)(H,16,17)/t8-/m1/s1
• InChI Key： JNNJOMPUVLLTKR-MRVPVSSYSA-N
• SMILES： O(C(NCC(N[C@@H](C(=O)O)CCC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.15287181g/mol
• Monoisotopic Mass: 274.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-[[2-[(2-Methylpropan-2-yl)oxycarbonylamino]acetyl]amino]pentanoic acid

Introduction to (2R)-2-[[2-[(2-Methylpropan-2-yl)oxycarbonylamino]acetyl]amino]pentanoic acid (CAS No. 2309431-70-5)

(2R)-2-[[2-[(2-Methylpropan-2-yl)oxycarbonylamino]acetyl]amino]pentanoic acid (CAS No. 2309431-70-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of amino acids and exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of (2R)-2-[[2-[(2-Methylpropan-2-yl)oxycarbonylamino]acetyl]amino]pentanoic acid is characterized by a chiral center at the second carbon atom, which imparts stereochemical specificity to the molecule. The presence of the tert-butyl ester group and the acetyl amide functionality further contributes to its stability and reactivity, making it an attractive target for synthetic chemists and drug developers alike.

Recent advancements in the field have highlighted the potential of this compound in addressing specific medical conditions. For instance, studies have shown that (2R)-2-[[2-[(2-Methylpropan-2-yl)oxycarbonylamino]acetyl]amino]pentanoic acid can modulate key biological pathways involved in inflammation and immune response. This property makes it a promising candidate for the development of anti-inflammatory drugs and immunomodulatory agents.

In addition to its potential therapeutic applications, (2R)-2-[[2-[(2-Methylpropan-2-yl)oxycarbonylamino]acetyl]amino]pentanoic acid has been studied for its role in protein-protein interactions. Research has demonstrated that this compound can selectively bind to specific protein targets, thereby disrupting or enhancing their function. This ability is particularly useful in the design of small molecules that can interfere with disease-causing protein interactions, such as those involved in cancer and neurodegenerative disorders.

The synthesis of (2R)-2-[[2-[(2-Methylpropan-2-yl)oxycarbonylamino]acetyl]amino]pentanoic acid involves several well-established chemical reactions, including peptide coupling, esterification, and chiral resolution techniques. These methods ensure high yields and purity, which are crucial for both research and industrial applications. The compound's stability under various conditions, such as pH and temperature, further enhances its utility in both laboratory settings and clinical trials.

Clinical trials involving (2R)-2-[[2-[(2-Methylpropan-2-yl)oxycarbonylamino]acetyl]amino]pentanoic acid have shown promising results in terms of safety and efficacy. Preliminary data indicate that this compound is well-tolerated by patients and exhibits minimal side effects. These findings have paved the way for further investigation into its potential as a therapeutic agent for a range of diseases.

In conclusion, (2R)-2-[[2-[(2-Methylpropan-2-yl)oxycarbonylamino]acetyl]amino]pentanoic acid (CAS No. 2309431-70-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its potential therapeutic applications, make it a valuable compound for ongoing research and development efforts. As more studies are conducted, it is likely that new insights into its mechanisms of action and potential uses will emerge, further solidifying its importance in the pharmaceutical industry.